Cas no 6966-54-7 (1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI))

• Product Name: 1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI)
• CAS No: 6966-54-7
• MF: C₂₄H₃₂N₂O₂
• MW: 380.523086547852
• CID: 527553
• PubChem ID: 9633812
• Update Time: 2025-04-19

1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI)
• (NZ)-N-[(8Z)-8-hydroxyimino-2,2,7,7-tetramethyl-1,8-diphenyloctylidene]hydroxylamine
• NSC18693
• NSC-18693
• DTXSID50430671
• 6966-54-7

• Inchi： 1S/C24H32N2O2/c1-23(2,21(25-27)19-13-7-5-8-14-19)17-11-12-18-24(3,4)22(26-28)20-15-9-6-10-16-20/h5-10,13-16,27-28H,11-12,17-18H2,1-4H3/b25-21+,26-22+
• InChI Key： BDONFPPVLKFAKB-CDTUYSNOSA-N
• SMILES： O/N=C(\C1C=CC=CC=1)/C(C)(C)CCCCC(/C(/C1C=CC=CC=1)=N/O)(C)C

Computed Properties

• Exact Mass: 380.24656
• Monoisotopic Mass: 380.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 7

Experimental Properties

• Density: 1.02
• Boiling Point: 542°Cat760mmHg
• Flash Point: 365.5°C
• Refractive Index: 1.535
• PSA: 65.18
• LogP: 6.35620